Cas no 1805330-06-6 (2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine
• CAS No: 1805330-06-6
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4854529
• Update Time: 2025-10-23

2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine

• Inchi： 1S/C6H4F3IN2/c7-4-2(10)1-3(5(8)9)12-6(4)11/h1,5H,(H2,11,12)
• InChI Key： VDAYBZXGFMVEEK-UHFFFAOYSA-N
• SMILES： IC1C(=C(N)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1805330-06-6)

2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1805330-06-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, which includes amino, difluoromethyl, fluoro, and iodo functional groups. Such structural features make it a valuable intermediate in the synthesis of advanced bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 1805330-06-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers and industry professionals often search for "2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine synthesis" or "CAS 1805330-06-6 applications" to explore its potential. Its relevance is further amplified by the growing demand for fluorinated compounds, which are prized for their enhanced stability, bioavailability, and metabolic resistance in medicinal chemistry.

In recent years, the compound has been linked to innovations in precision agriculture and sustainable farming, addressing global challenges such as food security and pesticide resistance. Its structural motifs are frequently incorporated into next-generation agrochemicals, which aim to minimize environmental impact while maximizing efficacy. This aligns with the increasing focus on "green chemistry" and "eco-friendly pesticides" in both academic and industrial circles.

From a synthetic perspective, 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine offers versatile reactivity due to its multiple halogen substituents. Chemists often investigate "selective functionalization of polyhalogenated pyridines" or "cross-coupling reactions with CAS 1805330-06-6" to unlock new pathways for complex molecule construction. The compound's iodine moiety, in particular, enables pivotal transformations like Sonogashira coupling or Buchwald-Hartwig amination, which are cornerstone techniques in modern organic synthesis.

The pharmaceutical industry has shown keen interest in this compound as a building block for kinase inhibitors and antiviral agents, reflecting broader trends in drug discovery. Searches for "fluoropyridines in drug design" or "iodopyridine medicinal chemistry" frequently highlight its utility. Its ability to modulate electronic and steric properties makes it indispensable for optimizing drug-receptor interactions and improving ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

Quality control and analytical characterization of CAS 1805330-06-6 are also hot topics, with techniques like HPLC-MS and NMR spectroscopy being essential for verifying purity and structure. Laboratories often seek "analytical methods for halogenated pyridines" or "stability studies of 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine" to ensure compliance with stringent regulatory standards.

In summary, 2-Amino-6-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1805330-06-6) represents a nexus of innovation across multiple scientific disciplines. Its applications span from cutting-edge therapeutics to sustainable agrochemicals, driven by the evolving needs of a health- and environment-conscious society. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for scientific and technological advancement.